Cas no 1361538-89-7 (2-Hydroxy-3-nitro-5-(3,4,5-trichlorophenyl)pyridine)

• Product Name: 2-Hydroxy-3-nitro-5-(3,4,5-trichlorophenyl)pyridine
• CAS No: 1361538-89-7
• MF: C₁₁H₅Cl₃N₂O₃
• MW: 319.527999639511
• CID: 4920065
• Update Time: 2025-05-19

2-Hydroxy-3-nitro-5-(3,4,5-trichlorophenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Hydroxy-3-nitro-5-(3,4,5-trichlorophenyl)pyridine

• Inchi： 1S/C11H5Cl3N2O3/c12-7-1-5(2-8(13)10(7)14)6-3-9(16(18)19)11(17)15-4-6/h1-4H,(H,15,17)
• InChI Key： BKGRLAGWQACJIO-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C=C(C=1)C1=CNC(C(=C1)[N+](=O)[O-])=O)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 460
• XLogP3: 3.3
• Topological Polar Surface Area: 74.9

Additional information on 2-Hydroxy-3-nitro-5-(3,4,5-trichlorophenyl)pyridine

Comprehensive Overview of 2-Hydroxy-3-nitro-5-(3,4,5-trichlorophenyl)pyridine (CAS No. 1361538-89-7)

The compound 2-Hydroxy-3-nitro-5-(3,4,5-trichlorophenyl)pyridine (CAS No. 1361538-89-7) is a specialized chemical entity that has garnered significant attention in recent years due to its unique structural properties and potential applications in various scientific fields. This nitro-substituted pyridine derivative features a trichlorophenyl moiety, which contributes to its distinct chemical behavior and reactivity. Researchers and industry professionals are increasingly exploring its utility in pharmaceutical intermediates, agrochemical research, and material science, making it a subject of interest in both academic and industrial settings.

One of the key reasons for the growing interest in 2-Hydroxy-3-nitro-5-(3,4,5-trichlorophenyl)pyridine is its potential role in the development of novel bioactive compounds. The presence of both hydroxy and nitro functional groups on the pyridine ring, combined with the trichlorophenyl substituent, offers a versatile scaffold for further chemical modifications. This versatility aligns with current trends in drug discovery, where researchers are actively seeking multifunctional building blocks to streamline the synthesis of complex molecules. Additionally, the compound's structural uniqueness has sparked discussions in online forums and scientific communities, particularly regarding its potential applications in catalysis and organic electronics.

From an environmental and sustainability perspective, the synthesis and use of 2-Hydroxy-3-nitro-5-(3,4,5-trichlorophenyl)pyridine have been examined in the context of green chemistry. Modern chemists are increasingly focused on minimizing waste and optimizing reaction conditions, and this compound's reactivity profile makes it a candidate for atom-efficient transformations. Recent studies have explored its behavior under microwave-assisted synthesis and flow chemistry conditions, which are among the most searched topics in chemical process optimization. These advancements highlight the compound's relevance in contemporary research.

Another area where 2-Hydroxy-3-nitro-5-(3,4,5-trichlorophenyl)pyridine has shown promise is in the field of advanced materials. Its aromatic system and electron-withdrawing groups make it a potential candidate for designing organic semiconductors or ligands for metal-organic frameworks (MOFs). These applications resonate with the current surge in interest around renewable energy technologies and smart materials, topics frequently searched by engineers and material scientists. The compound's ability to participate in π-stacking interactions and coordination chemistry further expands its potential utility in cutting-edge research.

In summary, 2-Hydroxy-3-nitro-5-(3,4,5-trichlorophenyl)pyridine (CAS No. 1361538-89-7) represents a fascinating intersection of chemical innovation and practical application. Its multifunctional structure and diverse reactivity position it as a valuable tool for researchers exploring new synthetic methodologies, bioactive molecules, and functional materials. As scientific inquiries into this compound continue to evolve, it is likely to remain a topic of discussion in both academic literature and industry-focused research, addressing some of the most pressing questions in modern chemistry.